BENGHE Methodological & Application

Check Availability & Pricing

Navigating the Multifaceted Identity of "IMM-02"
In Scientific Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: IMM-02
Cat. No.: B13427225
Get Quote
\ J

The term "IMM-02" appears in various scientific contexts, representing distinct therapeutic
agents and biological concepts. This ambiguity necessitates a careful approach for
researchers, scientists, and drug development professionals to ensure the accurate application
and interpretation of information. This document aims to delineate the different entities
identified as "IMM-02" or similar designations, highlighting their unique mechanisms of action
and research applications.

IMM-02: A Modulator of the Actin Cytoskeleton

One prominent entity is a small molecule agonist of mammalian Diaphanous (mDia)-related
formins. This "IMM-02" functions by disrupting the interaction between the diaphanous
inhibitory domain (DID) and the diaphanous autoregulatory domain (DAD), leading to the
activation of mDia proteins.[1]

Mechanism of Action:

mDia proteins are crucial regulators of the actin cytoskeleton. By acting as an agonist, IMM-02
triggers actin assembly and microtubule stabilization.[1] This modulation of cytoskeletal
dynamics has significant implications for cell motility and structure.
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Research Applications:

This specific IMM-02 has been investigated for its potential as an anti-cancer agent. Research
has shown its ability to disrupt invasion in glioblastoma (GBM) patient-derived spheroid models
by inducing the loss of mDia expression and causing the collapse of tumor microtube networks.
[2] Furthermore, studies in mouse xenograft models of colon cancer have indicated that IMM-
02 can slow tumor growth.[1] It has also been shown to induce cell-cycle arrest and apoptosis

in vitro.[1]

Signaling Pathway:
The signaling pathway influenced by this IMM-02 centers on the regulation of the actin
cytoskeleton through the activation of mDia formins.

revents DID-DAD interaction

mDia (inactive)

mDia (active)

Actin Polymerization

Cytoskeletal Reorganization

inhibits

Cell Invasion

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b13427225/docs?utm_src=pdf-body#navigating-the-multifaceted-identity-of-imm-02-in-scientific-research
https://www.medkoo.com/products/24053
https://www.benchchem.com/product/b13427225/docs?utm_src=pdf-body#navigating-the-multifaceted-identity-of-imm-02-in-scientific-research
https://www.benchchem.com/product/b13427225/docs?utm_src=pdf-body#navigating-the-multifaceted-identity-of-imm-02-in-scientific-research
https://www.probechem.com/products_IMM-02.html
https://www.probechem.com/products_IMM-02.html
https://www.benchchem.com/product/b13427225/docs?utm_src=pdf-body#navigating-the-multifaceted-identity-of-imm-02-in-scientific-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13427225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

IMM-02 (mDia agonist) signaling pathway.

IMM-02: A Discontinued Dual Inhibitor

In a different context, "IMM-02" refers to a drug developed by ImmuneOnco
Biopharmaceuticals (Shanghai), Inc. This agent was designed as an inhibitor of both CD47 and
Vascular Endothelial Growth Factor (VEGF).[3]

Mechanism of Action:

As a dual inhibitor, this IMM-02 was intended to target two distinct pathways involved in cancer
progression. CD47 is a "don't eat me" signal that helps cancer cells evade the immune system.
By inhibiting CD47, the drug would theoretically make cancer cells more susceptible to
phagocytosis by immune cells. VEGF is a key signaling protein that stimulates the formation of
new blood vessels (angiogenesis), which tumors need to grow.

Research Applications:

This iteration of IMM-02 was being developed for the treatment of various neoplasms.[3]
However, its global research and development status is now listed as discontinued.[3]

Other "IMM" Designations in Research

It is crucial to distinguish the aforementioned "IMM-02" entities from other similarly named
agents and concepts in the scientific literature:

e IMM-101: A suspension of heat-killed Mycobacterium obuense that acts as an
immunomodulator, enhancing the innate immune response and dendritic cell maturation. It
has been studied in combination with checkpoint inhibitors for advanced melanoma.[4]

e IMM-1-104: An oral, dual MEK1/2 inhibitor being investigated for the treatment of advanced
or metastatic solid tumors with RAS mutations.[5][6]

e IMM-124E: An oral formulation of bovine colostrum studied for its ability to augment antiviral
T cell immunity.[7]
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e |IMD Signaling Pathway: A key innate immune signaling pathway in insects, analogous to the

TNF receptor signaling pathway in mammals.[8][9]

» IMM-2: A performance measure related to influenza immunization status in hospitalized

patients, as defined by The Joint Commission.[10]
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Conclusion for Researchers

The varied use of the "IMM-02" designation underscores the importance of precise

identification when conducting research or developing therapeutic agents. Researchers and

professionals in the field must carefully verify the specific identity of any "IMM" compound or

pathway they are investigating by referencing its chemical structure, CAS number, or specific
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biological context to avoid confusion and ensure the validity of their work. Due to the distinct
nature of these entities, a single, universal step-by-step guide for using "IMM-02" in research is
not feasible. The appropriate experimental protocols and application notes are entirely
dependent on which "IMM-02" is the subject of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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